Cas no 1261749-71-6 (2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl)

• Product Name: 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl
• CAS No: 1261749-71-6
• MF: C₁₆H₆F₁₂O
• MW: 442.199086666107
• CID: 4994766
• Update Time: 2025-05-24

2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl

• Inchi： 1S/C16H6F12O/c17-13(18,19)7-5-9(14(20,21)22)12(10(6-7)15(23,24)25)8-3-1-2-4-11(8)29-16(26,27)28/h1-6H
• InChI Key： HETDYGNIZUJSSF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 522
• XLogP3: 7.4
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl

2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl: A Comprehensive Overview

2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl, also known by its CAS number 1261749-71-6, is a highly fluorinated aromatic compound with a unique structure that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of biphenyl derivatives, characterized by two benzene rings connected by a single bond. The presence of multiple trifluoromethyl (-CF3) groups and a trifluoromethoxy (-OCF3) group on the aromatic rings imparts distinctive electronic and physical properties to this compound.

The synthesis of 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl typically involves multi-step organic reactions, often utilizing electrophilic substitution and coupling reactions. The strategic placement of the trifluoromethyl and trifluoromethoxy groups is crucial for achieving the desired electronic properties. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound, making it more accessible for research and industrial applications.

One of the most notable applications of 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl is in the field of materials science. Its high thermal stability and excellent dielectric properties make it a promising candidate for use in advanced electronic materials. For instance, studies have shown that this compound can be incorporated into polymer matrices to enhance their thermal and electrical performance, which is critical for high-temperature applications such as aerospace and automotive industries.

In addition to its material science applications, 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl has also found relevance in pharmaceutical research. The trifluoromethyl groups are known to confer stability against metabolic degradation, a desirable trait in drug design. Recent research has explored its potential as a scaffold for developing new drug candidates targeting various therapeutic areas, including oncology and infectious diseases.

The environmental impact of CAS 1261749-71-6 has also been a topic of interest. Due to its high fluorine content and persistent nature, there are concerns about its potential accumulation in the environment. However, recent studies have demonstrated that under certain conditions, this compound can undergo biodegradation through microbial activity. These findings are significant for assessing its long-term environmental fate and developing strategies for sustainable use.

In conclusion, 2'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties continue to drive innovative research and development efforts. As advancements in synthesis methods and application studies progress, this compound is poised to play an even more prominent role in both academic and industrial settings.